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Compound of Interest

Compound Name: 3,4,4-Trimethylpent-1-ene

Cat. No.: B14752828 Get Quote

This technical guide provides a comprehensive overview of 3,4,4-trimethylpent-1-ene,

including its chemical identifiers, physicochemical properties, and a representative synthesis

protocol for a structurally related isomer. This document is intended for researchers, scientists,

and professionals in the field of drug development and chemical synthesis.

Chemical Identifiers
A unique and unambiguous identification of chemical substances is crucial for research and

regulatory purposes. The following table summarizes the key identifiers for 3,4,4-
trimethylpent-1-ene.
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Identifier Type Value Reference

CAS Number 564-03-4 [1]

PubChem CID 521733 [1]

IUPAC Name 3,4,4-trimethylpent-1-ene

Molecular Formula C8H16 [1]

InChI
InChI=1S/C8H16/c1-6-

7(2)8(3,4)5/h6-7H,1H2,2-5H3
[1]

InChIKey
BOPVNOMJIDZBQB-

UHFFFAOYSA-N
[1]

Canonical SMILES CC(C=C)C(C)(C)C [1]

Physicochemical Properties
The physical and chemical properties of a compound are fundamental to its application and

handling. The table below presents key physicochemical data for 3,4,4-trimethylpent-1-ene
and its isomers, as comprehensive experimental data for the specific target molecule is limited.
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Property Value Notes Reference

Molecular Weight 112.21 g/mol [1][2]

Boiling Point 101.4 °C
For isomer 2,4,4-

trimethyl-1-pentene
[3]

Melting Point -93.5 °C
For isomer 2,4,4-

trimethyl-1-pentene
[3]

Density 0.7150 g/cm³ at 20 °C
For isomer 2,4,4-

trimethyl-1-pentene
[3]

Refractive Index 1.4096 at 20 °C
For isomer 2,4,4-

trimethyl-1-pentene
[3]

Solubility Insoluble in water
For isomer 2,4,4-

trimethyl-1-pentene
[3]

Flash Point -5 °C
For isomer 2,4,4-

trimethyl-1-pentene
[3]

Vapor Pressure 32.8 mmHg at 25°C
For isomer 2,3,4-

trimethylpent-1-ene
[4]

Experimental Protocols
Detailed experimental protocols are essential for the replication of scientific findings. Below is a

representative synthesis method for 2,4,4-trimethyl-1-pentene, a structural isomer of 3,4,4-
trimethylpent-1-ene, based on a patented procedure. This can serve as a foundational

method for the synthesis of similar branched alkenes.

Synthesis of 2,4,4-Trimethyl-1-pentene[5]

Objective: To prepare 2,4,4-trimethyl-1-pentene from tert-butanol or isobutanol.

Materials:

tert-butanol or isobutanol (raw material)

Sulfuric acid (60-98% by mass) or a strong acid-type polymer resin (catalyst)
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Apparatus: A sealed reaction vessel.

Procedure:

The raw material (tert-butanol or isobutanol) and the catalyst (sulfuric acid or strong acid

resin) are introduced into a sealed reaction vessel.

The molar ratio of the alcohol to sulfuric acid is maintained between 1:0.3 and 1:1.

The reaction mixture is heated to a temperature between 60-95 °C.

The reaction is carried out under these closed conditions.

Outcome: This method is reported to produce 2,4,4-trimethyl-1-pentene with a yield of up to

95% without the need for distillation and purification.[5]

Safety and Handling
For safe handling in a laboratory setting, it is important to be aware of the potential hazards.

The following information is based on the safety data sheets for the isomer 2,4,4-trimethyl-1-

pentene.

General Hazards: Highly flammable liquid and vapor.[6] Toxic to aquatic life with long-lasting

effects.[6]

Precautionary Statements:

Keep away from heat, sparks, open flames, and hot surfaces.[6]

Keep the container tightly closed.[6]

Ground and bond the container and receiving equipment.[6]

Wear protective gloves, protective clothing, eye protection, and face protection.[6]

First Aid Measures:
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If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or

shower.[6]

In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[6]

Logical Relationships of Identifiers
The following diagram illustrates the hierarchical and interconnected nature of the various

chemical identifiers for 3,4,4-trimethylpent-1-ene.
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Caption: Interconnectivity of chemical identifiers for 3,4,4-trimethylpent-1-ene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.guidechem.com/encyclopedia/1-pentene-3-4-4-trimethyl--dic609187.html
https://www.chemeo.com/cid/67-017-9/1-Pentene-3-4-4-trimethyl
https://www.chemeo.com/cid/67-017-9/1-Pentene-3-4-4-trimethyl
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_4-Trimethyl-1-pentene
https://www.lookchem.com/404.htm
https://patents.google.com/patent/CN107056576B/en
https://patents.google.com/patent/CN107056576B/en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20187~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2019:22:08~~2%204%204-Trimethyl-1-pentene~~
https://www.benchchem.com/product/b14752828#3-4-4-trimethylpent-1-ene-cas-number-and-identifiers
https://www.benchchem.com/product/b14752828#3-4-4-trimethylpent-1-ene-cas-number-and-identifiers
https://www.benchchem.com/product/b14752828#3-4-4-trimethylpent-1-ene-cas-number-and-identifiers
https://www.benchchem.com/product/b14752828#3-4-4-trimethylpent-1-ene-cas-number-and-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14752828?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14752828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14752828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

